Cas no 313957-85-6 (5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-amine
• CAS No: 313957-85-6
• Molecular Formula: C₁₁H₁₃N₃O₂S
• Molecular Weight: 251.30482
• MDL: MFCD00980511
• CID: 301038
• PubChem ID: 740440

5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-amine Properties

Names and Identifiers

• 5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-amine
• 1,3,4-Thiadiazol-2-amine,5-[(3,4-dimethoxyphenyl)methyl]-
• 5-(3,4-DIMETHOXY-BENZYL)-[1,3,4]THIADIAZOL-2-YLAMINE
• 5-(3,4-Dimethoxy-benzyl)-[1,3,4]thiadiazol-2-yl-amine
• 5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-amine(SALTDATA: FREE)
• 5-[(3,4-dimethoxyphenyl)methyl]-1,3,4-thiadiazol-2-amine
• CS-0150585
• SMR000119142
• MFCD00980511
• 313957-85-6
• DTXSID70353419
• HMS2382J08
• SR-01000414488
• AKOS000295738
• CHEMBL1385677
• Oprea1_077010
• D82180
• CCG-105134
• MLS000121783
• FT-0677116
• HMS1378F22
• ChemDiv2_003300
• FS-5669
• SR-01000414488-1
• Oprea1_309974
• AMY3932
• ALBB-009381
• DB-028181
• STK179548
• BBL000118
• AG-690/11094028
• 1,3,4-Thiadiazol-2-amine, 5-[(3,4-dimethoxyphenyl)methyl]-
• 5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-ylamine

• MDL： MFCD00980511
• InChIKey： BKKKEBSOCPEXSG-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13N3O2S/c1-15-8-4-3-7(5-9(8)16-2)6-10-13-14-11(12)17-10/h3-5H,6H2,1-2H3,(H2,12,14)
• SMILES： COC1=C(C=C(C=C1)CC2=NNC(=N)S2)OC

Computed Properties

• Exact Mass: 251.07300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 251.07284784g/mol
• Heavy Atom Count: 17
• Complexity: 245
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• LogP: 2.30950
• PSA: 98.50000
• Refractive Index: 1.611
• Boiling Point: 440.5°C at 760 mmHg
• Flash Point: 220.2°C
• Density: 1.288

5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-amine Security Information

• Dangerous goods sign：
• HazardClass：IRRITANT

5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-amine Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%